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Compound of Interest

Compound Name: Diisoamylamine

Cat. No.: B1670623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisoamylamine (C₁₀H₂₃N) is a secondary amine commonly utilized as a solvent and

intermediate in organic synthesis.[1] As a flammable, corrosive, and toxic substance, proper

management of its waste is crucial to ensure laboratory safety and environmental protection.[2]

These application notes provide detailed protocols for the safe neutralization and disposal of

diisoamylamine waste, emphasizing safety precautions and regulatory compliance.

Chemical and Physical Properties
A thorough understanding of diisoamylamine's properties is essential for safe handling and

disposal.
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Property Value Reference

CAS Number 544-00-3 [1]

Molecular Formula C₁₀H₂₃N [1]

Molecular Weight 157.30 g/mol

Appearance Colorless to pale yellow liquid [1]

Odor Characteristic amine odor [1]

Boiling Point 187-188 °C

Flash Point 46.6 °C

Density 0.774 g/cm³

Solubility
Moderately soluble in water,

soluble in organic solvents.
[1]

Basicity (pKa) 11.10 ± 0.19 (Predicted)

Hazards and Safety Precautions
Diisoamylamine is classified as a hazardous substance with the following primary concerns:

Flammability: It is a flammable liquid and vapor. Keep away from heat, sparks, open flames,

and other ignition sources.[2]

Corrosivity: Causes severe skin burns and eye damage.[2]

Toxicity: Toxic if swallowed or in contact with skin.[2]

Personal Protective Equipment (PPE):
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PPE Specification

Gloves
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye Protection Chemical safety goggles and a face shield.

Body Protection
Laboratory coat, and in cases of potential

splashing, a chemical-resistant apron.

Respiratory
Use in a well-ventilated area or under a

chemical fume hood.

Waste Disposal Workflow
The proper disposal of diisoamylamine waste involves a multi-step process to ensure safety

and compliance.
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Diisoamylamine Waste Generation

Segregation of Waste
(Keep separate from acids and oxidizers)

Neutralization Protocol
(In a designated fume hood)

pH Verification
(Target pH 6-8)

Containerization and Labeling
(As non-hazardous aqueous waste, if regulations permit)

Final Disposal
(According to institutional and local regulations)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of diisoamylamine waste.

Neutralization Protocol
Diisoamylamine is a basic compound and can be neutralized through a controlled reaction

with a weak acid, such as citric acid, to form a less hazardous salt. The use of a weak acid is

recommended to control the exothermic nature of the reaction.

Materials
Diisoamylamine waste
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Citric acid (solid or a 1M solution)

Deionized water

pH meter or pH paper

Stir plate and magnetic stir bar

Ice bath

Appropriate PPE

Experimental Protocol
Note: This protocol is a general guideline. The exact quantities will depend on the

concentration of diisoamylamine in the waste stream. It is recommended to first perform a

small-scale trial.

Preparation:

Perform the entire procedure in a certified chemical fume hood.

Ensure an ice bath is readily available to manage the reaction temperature.

Place a beaker containing the diisoamylamine waste on a stir plate within the ice bath

and begin gentle stirring.

Calculation of Stoichiometry:

Determine the molar amount of diisoamylamine in the waste. For pure diisoamylamine,

the molar mass is 157.30 g/mol .

Citric acid is a triprotic acid, meaning it can donate three protons. The reaction

stoichiometry between a secondary amine (R₂NH) and citric acid (H₃C₆H₅O₇) can be

complex, but for neutralization purposes, a 1:1 molar ratio of amine to acidic protons is a

safe starting point. A simplified reaction can be considered as: 3 R₂NH + H₃C₆H₅O₇ →

(R₂NH₂⁺)₃(C₆H₅O₇³⁻)
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Therefore, for every 3 moles of diisoamylamine, 1 mole of citric acid is required for

complete neutralization.

Neutralization Procedure:

Slowly add a 1M solution of citric acid to the stirring diisoamylamine waste.

Monitor the temperature of the solution continuously. If the temperature rises by more than

10°C, pause the addition of acid until the solution cools.

Periodically check the pH of the solution using a calibrated pH meter or pH paper.

Endpoint Determination:

Continue adding citric acid until the pH of the solution is between 6.0 and 8.0.

Once the target pH is reached, stop the addition of acid and allow the solution to return to

room temperature.

Final Disposal of Neutralized Solution
The resulting solution contains diisoamylammonium citrate. While significantly less hazardous

than diisoamylamine, its disposal must still comply with local and institutional regulations.

Small Quantities: For small laboratory-scale quantities, if the final pH is within the neutral

range (typically 6-9) and the solution does not contain other hazardous materials (e.g., heavy

metals, halogenated solvents), it may be permissible to dispose of it down the drain with

copious amounts of water. Always confirm this with your institution's Environmental Health

and Safety (EHS) office before proceeding.

Large Quantities: For larger volumes, the neutralized solution should be collected in a

properly labeled waste container. The label should indicate "Neutralized Diisoamylamine
Waste (Aqueous Amine Salt Solution)" and include the date. This waste should then be

disposed of through your institution's hazardous waste management program.

Spill Management
In the event of a diisoamylamine spill:
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Evacuate all non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial spill kit for chemicals.

Do not use combustible materials like paper towels to absorb the spill.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Ventilate the area and wash the spill site with a suitable solvent, followed by soap and water,

collecting the cleaning materials as hazardous waste.

Neutralization Reaction

Diisoamylamine
(Base)

Diisoamylammonium Citrate
(Salt)

Citric Acid
(Weak Acid)

Heat

Exothermic Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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